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Compound of Interest

Compound Name: Cyclopentylmalonic acid

Cat. No.: B1346267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Cyclopentylmalonic acid (CAS 5660-81-1), a dicarboxylic acid featuring a cyclopentyl
substituent. This document is intended to serve as a valuable resource for professionals in
research, chemical synthesis, and pharmaceutical development, offering detailed data and
experimental methodologies.

Core Physical Properties

Cyclopentylmalonic acid is a white to off-white crystalline solid at room temperature.[1] Its
chemical structure, consisting of a five-carbon aliphatic ring attached to a malonic acid
backbone, imparts a combination of hydrophobic and hydrophilic characteristics that govern its
physical behavior.

The primary physical properties of Cyclopentylmalonic acid are summarized in the table
below for quick reference.
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Physical Property Value/Description Source(s)
Molecular Formula CsH1204 [2]
Molecular Weight 172.18 g/mol [2]

White to off-white crystalline
Appearance . [1]
solid/powder

Melting Point 162 °C [3]

Solubility Water: Soluble (Qualitative) [1]

Alcohols: Soluble (Qualitative) [1]

Polar Organic Solvents:

Generally Soluble (Qualitative)

Note: Specific quantitative solubility data (e.g., g/100 mL) for Cyclopentylmalonic acid is not
readily available in the reviewed literature. The solubility is qualitatively described. The
presence of two carboxylic acid groups allows for hydrogen bonding and solubility in polar
solvents, while the cyclopentyl group introduces a degree of hydrophobicity.[1]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
melting point and solubility of a solid organic compound like Cyclopentylmalonic acid.

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure substance. The capillary method is a common
and reliable technique for this measurement.

Principle: A small, finely powdered sample of the compound is packed into a capillary tube and
heated at a controlled rate in a melting point apparatus. The temperatures at which the
substance begins to liquefy and at which it becomes completely liquid are recorded as the
melting range.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.scbt.com/p/cyclopentylmalonic-acid-5660-81-1
https://www.scbt.com/p/cyclopentylmalonic-acid-5660-81-1
https://cymitquimica.com/cas/5660-81-1/
https://labsolu.ca/product/cyclopentylmalonic-acid/
https://cymitquimica.com/cas/5660-81-1/
https://cymitquimica.com/cas/5660-81-1/
https://cymitquimica.com/cas/5660-81-1/
https://www.benchchem.com/product/b1346267?utm_src=pdf-body
https://cymitquimica.com/cas/5660-81-1/
https://www.benchchem.com/product/b1346267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Glass capillary tubes (sealed at one end)

e Mortar and pestle

e Spatula

Procedure:

o Sample Preparation: A small amount of dry Cyclopentylmalonic acid is finely ground into a
powder using a mortar and pestle.

o Capillary Packing: The open end of a capillary tube is pressed into the powder. The tube is
then inverted and tapped gently to pack the powder into the sealed end. This process is
repeated until a column of 2-3 mm of tightly packed sample is achieved.

¢ Measurement:

o The packed capillary tube is placed into the heating block of the melting point apparatus.

o Arapid heating rate is initially used to determine an approximate melting temperature.

o The apparatus is allowed to cool, and a new sample is prepared.

o The temperature is then raised quickly to about 15-20°C below the approximate melting
point.

o The heating rate is then slowed to 1-2°C per minute to ensure thermal equilibrium
between the sample, the heating block, and the thermometer.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last solid crystal disappears is recorded as
the completion of melting. These two values constitute the melting range.

Understanding a compound's solubility profile across various solvents is fundamental for its
purification, formulation, and application.

Principle: A standardized amount of solute is added to a specific volume of solvent. The mixture
is agitated, and the extent of dissolution is observed. For acidic compounds like
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Cyclopentylmalonic acid, solubility in aqueous acidic and basic solutions provides information
about its pKa.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rod

Graduated cylinders or pipettes

Spatula and analytical balance
Procedure:

e Solvent Selection: A range of solvents should be tested, typically including:

[¢]

Water (polar, protic)

[e]

5% Aqueous Sodium Bicarbonate (NaHCOs) (weak base)

o

5% Aqueous Sodium Hydroxide (NaOH) (strong base)

[¢]

5% Aqueous Hydrochloric Acid (HCI) (acid)

[e]

Ethanol (polar, protic organic)

[e]

Diethyl Ether or Hexane (nonpolar organic)
e Measurement:
o Approximately 25 mg of Cyclopentylmalonic acid is placed into a test tube.
o 0.75 mL of the selected solvent is added.
o The test tube is vigorously agitated (e.g., using a vortex mixer) for 60-120 seconds.

e Observation and Classification:
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o Soluble: The solid completely dissolves, forming a clear solution.
o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains.

o Insoluble: No significant amount of the solid dissolves.

« Interpretation for Cyclopentylmalonic Acid:
o Water: Expected to be soluble due to the polar carboxylic acid groups.

o 5% NaHCOs and 5% NaOH: Expected to be soluble. As a dicarboxylic acid, it will be
deprotonated by both weak and strong bases to form a highly water-soluble carboxylate
salt. Effervescence (release of CO2) would be expected with NaHCO:s.

o 5% HCI: Expected to be insoluble or have low solubility, similar to its solubility in water, as
the acidic conditions would suppress the ionization of the carboxylic acid groups.

o Ethanol: Expected to be soluble due to hydrogen bonding between the carboxylic acid
groups and the alcohol.

Visualized Workflows

Diagrams generated using Graphviz provide a clear, logical representation of experimental
processes.
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Start Characterization of Cyclopentylmalonic Acid

Weigh 25 mg of Sample

Add 0.75 mL 5% NaOH Add 0.75 mL Organic Solvent (e.g., Ethanol)

Record Solubility Profile

Obtain Dry Sample
Grind and Pack Capillary Tube

Rapid Heating to Find Approximate M.P.

'

Slow Heating (1-2°C/min) for Accurate M.P. Range

Add 0.75 mL Water

Add 0.75 mL 5% HCI

Solubility Profiling

Record Melting Range

Melting Point Determination

Figure 1. Experimental Workflow for Physical Property Characterization

Click to download full resolution via product page
Caption: Workflow for determining melting point and solubility.

This guide provides foundational data and methodologies essential for the handling and
application of Cyclopentylmalonic acid in a research and development setting. The provided

protocols offer a standardized approach to verifying the physical properties of this and similar
chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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